Cas no 69222-09-9 (5-Undecyn-1-ol)

• Product Name: 5-Undecyn-1-ol
• CAS No: 69222-09-9
• MF: C₁₁H₂₀O
• MW: 168.275903701782
• CID: 973264
• PubChem ID: 13113234
• Update Time: 2025-04-19

5-Undecyn-1-ol Chemical and Physical Properties

Names and Identifiers

• 5-Undecyn-1-ol
• undec-5-yn-1-ol
• 69222-09-9
• DTXSID30518764

• Inchi： 1S/C11H20O/c1-2-3-4-5-6-7-8-9-10-11-12/h12H,2-5,8-11H2,1H3
• InChI Key： WWNKGMMSKDYTON-UHFFFAOYSA-N
• SMILES： OCCCCC#CCCCCC

Computed Properties

• Exact Mass: 168.151415257g/mol
• Monoisotopic Mass: 168.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.8554 (estimate)
• Melting Point: 10.3°C (estimate)
• Boiling Point: 267.24°C (rough estimate)
• Refractive Index: 1.4495 (estimate)